Cas no 1222630-38-7 ((1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate)

• Product Name: (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate
• CAS No: 1222630-38-7
• MF: C₂₆H₂₅BF₄NP
• MW: 469.261781454086
• CID: 5216206
• Update Time: 2025-06-10

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(DIPHENYLPHOSPHINO)-1,2-DIPHENYLETHYLAMINIUM TETRAFLUOROBORATE
• SC11650
• (1S,2S)-2-DIPHENYLPHOSPHINO-1,2-DIPHENYLETHYLAMMONIUM TETRAFLUOROBORATE
• (1S,2S)-2-(DIPHENYLPHOSPHINO)-1,2-DIPHENYLETHYLAMINIUM TETRAFLUOROBORATE;(1S,2S)-2-DIPHENYLPHOSPHINO-1,2-DIPHENYLETHYLAMMONIUM TETRAFLUOROBORATE
• Benzeneethanamine, β-(diphenylphosphino)-α-phenyl-, (αS,αS,βS,βS)-, conjugate acid, tetrafluoroborate(1-) (1:1:1)
• (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate

• Inchi： 1S/C26H24NP.BF4/c27-25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(23-17-9-3-10-18-23)24-19-11-4-12-20-24;2-1(3,4)5/h1-20,25-26H,27H2;/q;-1/p+1/t25-,26-;/m0./s1
• InChI Key： VCXXYLCJWHJFSW-CCQIZPNASA-O
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)[NH3+].F[B-](F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 429
• Topological Polar Surface Area: 27.6

Additional information on (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate

Compound Introduction: (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate (CAS No. 1222630-38-7)

CAS No. 1222630-38-7 refers to a specialized organophosphorus compound known as (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate. This compound has garnered significant attention in the field of pharmaceutical chemistry and catalysis due to its unique structural features and potential applications. The presence of a chiral phosphine ligand and a tetrafluoroborate counterion makes it an intriguing candidate for asymmetric synthesis and coordination chemistry.

The (1S,2S)-configuration of the amine group imparts chirality to the molecule, which is crucial for applications in enantioselective catalysis. Chiral phosphine ligands are widely used in transition metal catalysis to achieve high enantioselectivity in organic transformations. The diphenylphosphino group enhances the steric and electronic properties of the ligand, allowing for precise control over reaction outcomes. This compound is particularly valuable in the synthesis of optically active pharmaceuticals, where enantiomeric purity is paramount.

The tetrafluoroborate counterion contributes to the stability of the compound and influences its solubility in polar organic solvents. Tetrafluoroborates are commonly employed in coordination chemistry due to their ability to form stable complexes with transition metals. These complexes often exhibit enhanced catalytic activity and selectivity, making them suitable for various industrial applications.

Recent research has highlighted the utility of this compound in asymmetric hydrogenation reactions. Transition metal catalysts bearing chiral phosphine ligands have shown remarkable efficiency in converting prochiral substrates into enantiomerically pure products. The (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate has been employed as a ligand in palladium and rhodium catalyzed reactions, demonstrating high turnover numbers and excellent enantiomeric excess values.

In addition to its role in catalysis, this compound has potential applications in materials science. Chiral organophosphorus compounds are being explored for their ability to induce chirality in polymers and other materials through templation or coordination with metal centers. The unique steric environment provided by the diphenylphosphino group could be leveraged to design novel chiral materials with tailored properties.

The synthesis of (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate involves multi-step organic transformations, including chiral resolution or asymmetric synthesis techniques. The preparation of chiral phosphine ligands often requires careful optimization to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis.

From a pharmaceutical perspective, the compound's ability to act as a ligand in asymmetric catalysis opens up possibilities for the development of new drugs with improved efficacy and reduced side effects. Enantioselective synthesis allows for the production of single-enantiomer drugs, which often exhibit better pharmacological profiles compared to racemic mixtures. The tetrafluoroborate salt form enhances the stability and handling characteristics of the compound, facilitating its use in industrial processes.

The field of organophosphorus chemistry continues to evolve rapidly, with new applications emerging regularly. Research into chiral phosphine ligands is particularly active, driven by the demand for more efficient and selective catalytic systems. The (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate represents a significant advancement in this area and is expected to find broad utility across multiple disciplines.

In conclusion, (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate (CAS No. 1222630-38-7) is a versatile compound with important applications in catalysis and materials science. Its unique structural features make it an excellent candidate for asymmetric synthesis and coordination chemistry research. As synthetic methodologies continue to improve, the potential applications of this compound are likely to expand further.